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A comprehensive overview for researchers, scientists, and drug development professionals

exploring the forefront of nickel-vanadium composite technology. This document details the

synthesis, characterization, and performance of these materials in emerging applications, from

energy storage to catalysis and beyond.

Nickel-vanadium (Ni-V) composites are a class of materials that are gaining significant attention

for their synergistic properties, which often surpass those of their individual components. The

combination of nickel's high electrical conductivity and catalytic activity with vanadium's multiple

oxidation states and high theoretical capacity has opened up new avenues for their application

in various high-technology fields. This technical guide provides an in-depth look at the novel

applications of Ni-V composites, with a focus on quantitative performance data, detailed

experimental protocols, and the underlying scientific principles.

Energy Storage Applications
The demand for high-performance energy storage devices has driven much of the research

into Ni-V composites. These materials have shown exceptional promise as electrode materials

in both lithium-ion batteries (LIBs) and supercapacitors.

Lithium-Ion Battery Anodes
Ni-V composites, particularly nickel vanadates (e.g., Ni₃V₂O₈), have been investigated as

anode materials for LIBs due to their high theoretical capacities. The unique three-dimensional

architectures that can be achieved with these composites, such as interlaced nanosheets
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grown on nickel foam, provide a large surface area for electrolyte interaction and accommodate

the strain associated with lithiation and delithiation cycles.[1]

Table 1: Performance of Nickel-Vanadium Composites as Li-Ion Battery Anodes

Composite
Material

Synthesis
Method

Initial
Discharge
Capacity
(mA h g⁻¹)

Capacity
after 100
Cycles (mA
h g⁻¹)

Current
Density
(mA g⁻¹)

Reference

Ni₃V₂O₈/Ni Hydrothermal 1626.1 1286.8 200 [1]

Hierarchical

Ni₃V₂O₈@CM

K-3

ZIF

intermediate

precipitation

-
945.9 (after

200 cycles)
500 [2]

Ni-V₂O₅-IL
Ionic liquid

synthesis
-

765 (after

300 cycles)
300 [2]

Supercapacitor Electrodes
In the realm of supercapacitors, Ni-V composites, including nickel vanadium sulfides and

oxides, are valued for their high specific capacitance and excellent rate capability. The

synergistic effect between nickel and vanadium, with their multiple stable oxidation states,

facilitates rich redox reactions, which are crucial for high capacitive performance.[3][4]

Table 2: Performance of Nickel-Vanadium Composites as Supercapacitor Electrodes
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Composite
Material

Synthesis
Method

Specific
Capacitanc
e (F g⁻¹)

Current
Density (A
g⁻¹)

Cycle
Stability (%
retention
after
cycles)

Reference

NVS/G Solvothermal 1437 1
91.2% after

10,000
[3]

NiV11 (Ni:V =

1:1)

Hydrothermal

& Annealing
1090.4 - (at 20 mV/s)

92.0% after

10,000
[4]

Ni₃V₂O₈-NC

Polymerizatio

n &

Calcination

1045 10 - [5]

Nickel

Vanadium

Oxide

Hydrothermal 297 3
89.5% after

500
[6][7]

V-doped Ni-

Mo

selenide/RG

O

Hydrothermal 1220 2 - [8]

Catalytic Applications
The versatile electronic properties of Ni-V composites make them excellent candidates for a

range of catalytic applications, from promoting the hydrogen evolution reaction to degrading

organic pollutants.

Hydrogen Evolution Reaction (HER)
Ni-V composites, such as highly dispersed nickel supported on vanadium nitride (Ni/VN), have

demonstrated outstanding performance as catalysts for the hydrogen evolution reaction, a

critical process in water splitting for hydrogen production.[9] These materials can exhibit

performance comparable to, and in some cases exceeding, that of the benchmark platinum on

carbon (Pt/C) catalyst, particularly in alkaline solutions.[9] The vanadium nitride support
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enhances the dispersion of nickel, weakens surface oxidation, and lowers the hydrogen binding

energy, all of which contribute to improved catalytic activity.[9]

Table 3: Performance of Nickel-Vanadium Composites in Hydrogen Evolution Reaction

Catalyst
Overpotential
at 10 mA cm⁻²
(mV)

Electrolyte Key Finding Reference

Ni/VN 43 Alkaline

Lower

overpotential

than Pt/C (57

mV)

[9]

Photocatalysis
Ni-V oxide nanocomposites have been synthesized for the photocatalytic degradation of

organic pollutants like methyl orange.[10] These materials can harness light energy to generate

reactive oxygen species that break down harmful organic molecules in wastewater. The

efficiency of these photocatalysts can be further enhanced by controlling synthesis conditions

to optimize their structure and size.[10] Another novel application is the use of InVO₄/NiFe₂O₄

nanocomposites for the degradation of tetracycline, showing significantly enhanced

photocatalytic activity compared to the individual components.[11]

Table 4: Performance of Nickel-Vanadium Composites in Photocatalysis

Composite
Material

Synthesis
Method

Pollutant
Degradatio
n Efficiency
(%)

Time (min) Reference

NiO:V₂O₅ Sol-gel
Methyl

Orange
88 - [10]

InVO₄/NiFe₂

O₄
Hydrothermal Tetracycline 96.68 96 [11]

V₂O₅/Cs-

doped NiO₂
Hydrothermal

Methylene

Blue
94.21 - [12]
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Other Catalytic Applications
Ni-V composites also play a role in industrial processes such as fluid catalytic cracking (FCC),

where they can enhance the catalyst's tolerance to metal contaminants like nickel and

vanadium present in crude oil feedstocks.[13][14] Furthermore, nickel-vanadium-impregnated

activated carbon has been investigated for the electrocatalytic conversion of furfural, a

biomass-derived compound, into valuable fuels and chemicals.[15]

Other Novel Applications
Beyond energy and catalysis, researchers are exploring the use of Ni-V composites in other

cutting-edge areas.

Anticancer Applications
Nickel-doped vanadium pentoxide (Ni@V₂O₅) nanocomposites have shown promise in cancer

therapy.[16] Studies have indicated that these nanocomposites can induce apoptosis

(programmed cell death) in skin cancer cells by targeting the PI3K/AKT/mTOR signaling

pathway.[16] The material generates reactive oxygen species within the mitochondria, leading

to cellular damage and subsequent cell death.[16]

Structural and Mechanical Applications
The addition of vanadium to nickel-based alloys, such as Ni-Hard 2, can significantly improve

their mechanical properties.[17] Alloying with vanadium can lead to a reduction in grain size

and the formation of hard vanadium carbides, resulting in increased hardness and wear

resistance.[17] Nickel-vanadium alloys are also used in the aerospace industry for

manufacturing components like turbine blades due to their excellent high-temperature strength.

[18]

Experimental Protocols
Detailed methodologies are crucial for the reproducibility and advancement of research in this

field. Below are representative experimental protocols for the synthesis of Ni-V composites.

Protocol 1: Hydrothermal Synthesis of Ni₃V₂O₈/Ni
Composites
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This protocol is based on the facile one-step hydrothermal route for preparing Ni₃V₂O₈/Ni

composites directly on nickel foam.[1]

Substrate Preparation: A piece of nickel foam is cleaned by sonication in 3 M HCl, deionized

water, and ethanol for 15 minutes each to remove the surface oxide layer and any organic

contaminants.

Precursor Solution Preparation: In a typical synthesis, a specific amount of ammonium

metavanadate (NH₄VO₃) is dissolved in deionized water by heating and stirring.

Hydrothermal Reaction: The cleaned nickel foam is immersed in the precursor solution within

a Teflon-lined stainless-steel autoclave. The autoclave is then sealed and heated to a

specific temperature (e.g., 180 °C) for a designated period (e.g., 12 hours).

Product Recovery: After the autoclave cools down to room temperature, the nickel foam with

the grown Ni₃V₂O₈/Ni composite is taken out, washed several times with deionized water

and ethanol, and finally dried in an oven at a specific temperature (e.g., 60 °C) for several

hours.

Protocol 2: Solvothermal Synthesis of Nickel Vanadium
Sulfide on Graphene (NVS/G)
This protocol describes the fabrication of a hierarchical structure of nickel vanadium sulfide

nanoparticles encapsulated on graphene nanosheets.[3]

Graphene Oxide (GO) Dispersion: GO is dispersed in a solvent, such as ethylene glycol,

through ultrasonication to obtain a homogeneous suspension.

Precursor Addition: Stoichiometric amounts of nickel chloride (NiCl₂·6H₂O) and sodium

vanadate (Na₃VO₄) are added to the GO suspension and stirred until fully dissolved.

Sulfur Source Addition: A sulfur source, such as thioacetamide (TAA), is then added to the

mixture.

Solvothermal Reaction: The resulting mixture is transferred to a Teflon-lined stainless-steel

autoclave and heated to a specific temperature (e.g., 160 °C) for a certain duration (e.g., 12

hours).
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Product Collection and Treatment: After cooling, the black precipitate is collected by

centrifugation, washed with deionized water and ethanol, and dried under vacuum. The final

product may undergo further heat treatment to obtain the desired crystalline phase.

Protocol 3: Sol-Gel Synthesis of NiO:V₂O₅
Nanocomposite
This method is used for preparing nickel oxide and vanadium pentoxide composites for

applications like photocatalysis.[10]

Vanadium Pentoxide (V₂O₅) Sol Preparation: Ammonium metavanadate (NH₄VO₃) is

dissolved in deionized water. An ion-exchange resin is added to the solution and stirred. The

resin is then filtered out to obtain a V₂O₅ sol.

Nickel Oxide (NiO) Precursor Solution: Nickel acetate (Ni(CH₃CO₂)₂·4H₂O) is dissolved in a

suitable solvent like methanol.

Composite Formation: The V₂O₅ sol is slowly added to the nickel acetate solution under

continuous stirring. The mixture is heated until a thick gel is formed.

Drying and Calcination: The gel is dried at ambient temperature for 24 hours and then

calcined in a furnace at a specific temperature (e.g., 250 °C) for a couple of hours to obtain

the final NiO:V₂O₅ nanocomposite powder.

Visualizing the Science: Diagrams and Pathways
To better understand the complex processes and relationships involved in the applications of

nickel-vanadium composites, the following diagrams have been generated.
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Substrate & Solution Preparation
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Caption: Hydrothermal synthesis workflow for Ni₃V₂O₈/Ni composites.
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Caption: PI3K/AKT/mTOR signaling pathway targeted by Ni@V₂O₅.

Ni/VN Catalyst
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Enhanced HER Activity
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Caption: Factors contributing to enhanced HER activity in Ni/VN catalysts.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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